Cas no 18023-22-8 (Benzenesulfonic acid, 3,5-dimethyl-)

• Product Name: Benzenesulfonic acid, 3,5-dimethyl-
• CAS No: 18023-22-8
• MF: C₈H₁₀O₃S
• MW: 186.228201389313
• MDL: MFCD17676545
• CID: 96172
• PubChem ID: 32879
• Update Time: 2025-04-18

Benzenesulfonic acid, 3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, 3,5-dimethyl-
• 3,5-dimethylbenzenesulfonic acid
• 3,5-dimethylbenzene-1-sulfonic acid
• 3,5-dimethylbenzenesulfinic acid
• 3,5-Dimethylbenzolsulfonsaeure
• Benzenesulfonic acid,3,5-dimethyl
• I01-8542
• meta-xylenesulfonic acid
• 18023-22-8
• Z1255426498
• DTXSID50275009
• EN300-3450602
• QFVYAQIVJUCNSJ-UHFFFAOYSA-N
• AKOS015890972
• SCHEMBL646278

• MDL： MFCD17676545
• Inchi： 1S/C8H10O3S/c1-6-3-7(2)5-8(4-6)12(9,10)11/h3-5H,1-2H3,(H,9,10,11)
• InChI Key： QFVYAQIVJUCNSJ-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C=C(C)C=1)(=O)(=O)O

Computed Properties

• Exact Mass: 186.03500
• Monoisotopic Mass: 186.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• PSA: 62.75000
• LogP: 2.63090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives